1-(4-fluorobenzyl)-7-isopropyl-3-methyl-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione

• IUPAC Name: 1-[(4-fluorophenyl)methyl]-3-methyl-7-propan-2-yl-8-(3,4,5-trimethylpyrazol-1-yl)purine-2,6-dione
• InChI: InChI=1S/C22H25FN6O2/c1-12(2)28-18-19(24-21(28)29-15(5)13(3)14(4)25-29)26(6)22(31)27(20(18)30)11-16-7-9-17(23)10-8-16/h7-10,12H,11H2,1-6H3
• InChI Key: OJEZDBMWJQGTED-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C)C2=NC3=C(N2C(C)C)C(=O)N(C(=O)N3C)CC4=CC=C(C=C4)F)C
• Molecular Formula: C22H25FN6O2
• Molecular Weight: 424.5 g/mol

Description

1-(4-fluorobenzyl)-7-isopropyl-3-methyl-8-(3,4,5-trimethyl-1H-pyrazol-1-yl)-1H-purine-2,6(3H,7H)-dione is a useful research compound. Its molecular formula is C22H25FN6O2 and its molecular weight is 424.48. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Anticonvulsant Activity Research on analogues of purine compounds, including those with modifications to the imidazole ring and substitutions at various positions, has been conducted to explore their anticonvulsant activities. For instance, studies on N-benzylpyrrolo[2,3-d]-, -pyrazolo[3,4-d]-, and -triazolo[4,5-d]pyrimidines have shown variations in their activity against seizures induced in rats, highlighting the importance of molecular structure in determining pharmacological effectiveness (Kelley et al., 1995).

Potential Antidepressant Agents Derivatives of 1H-imidazo[2,1-f]purine-2,4(3H,8H)-dione have been synthesized and evaluated for their potential as antidepressant agents. These compounds have been tested for their affinity towards serotonin receptors and their ability to inhibit phosphodiesterase, with some showing promising antidepressant and anxiolytic effects in preliminary pharmacological studies (Zagórska et al., 2016).

Multi-Target Drugs for Neurodegenerative Diseases The synthesis of 8-benzyl-substituted tetrahydropyrazino[2,1-f]purinediones has been undertaken to design compounds with improved water solubility and potential as multitarget drugs for neurodegenerative diseases. These compounds were evaluated for their ability to antagonize adenosine receptors and inhibit monoamine oxidases, with several showing promise as candidates for symptomatic and disease-modifying treatments of neurodegenerative disorders (Brunschweiger et al., 2014).

Inhibitors of Phosphodiesterase 9 (PDE9) Research into the inhibition of phosphodiesterase 9 (PDE9) has led to the characterization of potent and selective inhibitors such as BAY 73-6691, which shows potential for the treatment of Alzheimer's disease. This compound has been shown to selectively inhibit PDE9 activity in vitro and modulate intracellular cGMP levels, suggesting its utility in enhancing cognitive function (Wunder et al., 2005).